Cas no 2680704-69-0 (7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid)

• Product Name: 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid
• CAS No: 2680704-69-0
• MF: C₁₃H₁₀BrNO₄S
• MW: 356.191801548004
• CID: 5624707
• PubChem ID: 165935427
• Update Time: 2025-05-23

7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299237
• 7-bromo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1-benzothiophene-2-carboxylic acid
• 2680704-69-0
• 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C13H10BrNO4S/c1-2-6-19-13(18)15-9-7-4-3-5-8(14)10(7)20-11(9)12(16)17/h2-5H,1,6H2,(H,15,18)(H,16,17)
• InChI Key： VEKCLIXRYPFXDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC(C(=O)O)=C2NC(=O)OCC=C

Computed Properties

• Exact Mass: 354.95139g/mol
• Monoisotopic Mass: 354.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Additional information on 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

Research Briefing on 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS: 2680704-69-0)

In recent years, the compound 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS: 2680704-69-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiophene scaffold and functional groups, has shown promising potential in various therapeutic applications. The purpose of this briefing is to summarize the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid involves a multi-step process that includes the bromination of the benzothiophene core, followed by the introduction of the prop-2-en-1-yloxy carbonylamino group. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound.

From a biological perspective, this compound has demonstrated notable activity in inhibiting specific enzymatic pathways. Preliminary in vitro studies suggest that it acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic processes. The presence of the bromo substituent at the 7-position and the carboxylic acid group at the 2-position are believed to play a crucial role in its binding affinity and selectivity. These findings have sparked interest in further exploring its mechanism of action and potential as a lead compound for drug development.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential in targeting other biological pathways. For instance, studies have shown that it may interact with specific G-protein coupled receptors (GPCRs), opening new avenues for its application in neurological disorders. The versatility of this molecule underscores its importance in medicinal chemistry and highlights the need for continued research to fully elucidate its therapeutic potential.

Despite these promising findings, challenges remain in translating the compound's in vitro activity into effective in vivo treatments. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and preliminary biological data make it a compelling candidate for future drug discovery efforts.

In conclusion, 7-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid represents a valuable scaffold in the search for novel therapeutic agents. Ongoing research aims to optimize its pharmacological properties and explore its potential in treating various diseases. As the scientific community continues to uncover its full potential, this compound is poised to make significant contributions to the field of chemical biology and pharmaceutical sciences.